Cas no 56994-24-2 (Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI))
56994-24-2 structure
Product Name:Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI)
Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI)
- (1S,2S,4R,5R)-1,2,3,4,5-pentachlorocyclohexane
- 56994-24-2
- Cyclohexane, 1,2,3,4,5-pentachloro-, (1alpha,2alpha,3beta,4alpha,5alpha)-
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- Inchi: 1S/C6H7Cl5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-6H,1H2/t2-,3+,4-,5+,6?
- InChI Key: SCTBPPSXYXJCFE-VJTZZWJDSA-N
- SMILES: ClC1[C@H]([C@H](C[C@H]([C@H]1Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 253.89931
- Monoisotopic Mass: 253.899039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.5
- Boiling Point: 310.5°Cat760mmHg
- Flash Point: 147°C
- Refractive Index: 1.52
- PSA: 0
Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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